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Compound of Interest

Compound Name:
2-Amino-2-methylpropane-1-

sulfonic acid

CAS No.: 86311-35-5

Cat. No.: B1278398

Get Quote

Executive Summary
AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a

zwitterionic Good's buffer structurally similar to AMPS but modified with a hydroxyl group to

enhance solubility and alter its pKa. With a pKa of 9.0 at 25°C, AMPSO is a critical buffering

agent for alkaline environments (pH 8.3 – 9.7), widely used in protein crystallization, enzyme

assays (e.g., alkaline phosphatase), and electrophoretic transfer systems.

This guide provides a rigorous analysis of AMPSO’s solubility limits, thermodynamic behavior,

and preparation protocols, designed for researchers requiring high-precision aqueous

standards.

Physicochemical Profile
AMPSO belongs to the class of aminosulfonic acid buffers.[1] Its structure contains a tertiary

amine (proton acceptor) and a sulfonic acid group (proton donor), allowing it to act as a

zwitterion.[1]
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Parameter Value Notes

CAS Number

68399-79-1 (Free

Acid)102029-60-7 (Sodium

Salt)

Always verify the salt form

before calculation.

Molecular Weight

227.28 g/mol (Free

Acid)249.26 g/mol (Sodium

Salt)

pKa (25°C) 9.00
Second dissociation constant (

).

Useful pH Range 8.3 – 9.7 Optimal buffering capacity.

~ -0.025 pH/°C
Significant temperature

dependence (see Section 2).

Metal Binding Weak

Negligible binding to Cu(II),

Mg(II), Mn(II), unlike some

amine buffers.

Structural Impact on Solubility
The introduction of the hydroxyethyl group increases the hydrophilicity of the molecule

compared to its alkyl analogs. This structural modification prevents the high-order aggregation

often seen in more hydrophobic buffers, resulting in exceptional aqueous solubility.

Solubility Thermodynamics & Kinetics
Saturation Limits
AMPSO exhibits high solubility in water, but the limit depends heavily on the ionic form (Free

Acid vs. Sodium Salt).

AMPSO Sodium Salt: Highly soluble.[1][2] Saturation can exceed 0.33 g/mL (~1.3 M) at

25°C. Solutions are clear to slightly hazy.

AMPSO Free Acid: Lower intrinsic solubility in pure water. To achieve concentrations >0.2 M,

the pH must be adjusted (titrated with NaOH) to deprotonate the sulfonic acid group and
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solubilize the zwitterion.

Temperature Dependence ( )
Like many amine-based Good's buffers, AMPSO exhibits a significant exothermic heat of

ionization. This results in a pKa that drops as temperature rises.[3][4]

Coefficient: Approximately -0.025 pH units per °C.

Practical Implication: A buffer prepared at pH 9.0 at 25°C will shift to approximately pH 9.3 at

4°C and pH 8.7 at 37°C.

Directive: Always adjust the pH of AMPSO stock solutions at the intended working

temperature.

Protocol: Preparation of High-Concentration Stock
Target: 500 mL of 1.0 M AMPSO Stock Solution (pH 9.0) Pre-requisite: Use AMPSO Free Acid

(MW: 227.28 g/mol ).

Mechanistic Workflow
The following diagram illustrates the critical order of operations to prevent precipitation and

ensure accurate molarity.

Start: Calculate Mass Weigh 113.64g
AMPSO Free Acid

Add 350mL
Ultrapure Water

Titrate with ~10N NaOH
to pH 9.0

 Slurry forms
initially Equilibrate to

25°C (exothermic)
 Heat generated Top up to 500mL

Final Volume
Filter Sterilize

(0.22 µm)

Click to download full resolution via product page

Caption: Logical workflow for preparing a 1.0 M AMPSO stock solution. Note the critical titration

step which drives solubility.

Step-by-Step Methodology
Mass Calculation: For 500 mL of 1 M solution:
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.

Initial Slurry: Add the powder to ~350 mL of ultrapure water. The free acid may not fully

dissolve immediately; a slurry is normal.

Solubilization via Titration: Begin adding 10 N NaOH (or solid NaOH pellets if accounting for

volume displacement carefully) while stirring. As the pH rises towards the pKa (9.0), the

solution will clarify.

Why? You are converting the zwitterion/acid mix into the more soluble sodium salt form.

Thermal Equilibration: The neutralization reaction is exothermic. Allow the solution to cool

back to 25°C before the final pH check.

Final Volume: Dilute to the 500 mL mark only after the pH is stable.

Applications & Compatibility
Protein Crystallization
AMPSO is a standard component in high-throughput crystallization screens (e.g., Hampton

Research Index).

Role: Maintains alkaline pH without interfering with salt bridges essential for crystal lattice

formation.

Concentration: Typically used at 0.1 M in the final drop.

Western Blotting
Used as a transfer buffer for high-isoelectric-point (pI) proteins.

Advantage: The high pH (up to 9.7) ensures basic proteins remain negatively charged and

migrate toward the anode.

Assay Compatibility
BCA Assay: Compatible. Unlike buffers containing reducing agents or high levels of

chelators, AMPSO does not significantly interfere with bicinchoninic acid copper reduction.
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Bradford Assay: Compatible.

Troubleshooting Common Issues
Issue Probable Cause Corrective Action

Precipitation in Stock
Saturation limit reached or pH

too low.

Ensure pH is adjusted to >8.5.

If using Free Acid at >0.5M,

NaOH addition is mandatory

for dissolution.

pH Drift Temperature mismatch.

Do not pH at 25°C if working at

4°C. Use the coefficient -0.025/

°C to adjust target.

Yellowing of Solution Autoclaving or aging.[4]

AMPSO can degrade slightly

under high heat/pressure.

Filter sterilization (0.22 µm) is

recommended over

autoclaving.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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